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The near-infrared (NIR) region of the electromagnetic spectrum, typically defined as the
wavelength range between 700 and 2500 nanometers, offers a unique window for deep tissue
imaging and other advanced applications. This is primarily due to the reduced scattering of light
and minimal absorption by endogenous chromophores such as hemoglobin and water in this
spectral range[1][2][3]. Consequently, NIR absorbing and fluorescing agents are invaluable
tools in biomedical research, diagnostics, and therapeutics[3][4]. One of the most prominent
and clinically approved NIR dyes is Indocyanine Green (ICG)[1]. This guide provides a
comprehensive technical overview of the molecular structure, chemical composition, and
functional characteristics of ICG for researchers, scientists, and professionals in drug
development.

Molecular and Chemical Profile of Indocyanine
Green (ICG)

Indocyanine Green is a tricarbocyanine dye that is highly valued for its optical properties in the
near-infrared spectrum[5][6]. It is a water-soluble, relatively low-toxicity compound that has
been approved by the U.S. Food and Drug Administration (FDA) for various medical
applications for over six decades[1].
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Chemical Identity

The precise chemical identification of ICG is crucial for its synthesis, characterization, and
application in regulated environments.

Identifier Value Source(s)

sodium;4-[(2E)-2-
[(2E,4E,6E)-7-[1,1-dimethyl-3-
(4-
sulfonatobutyl)benzo[e]indol-3-

IUPAC Name _ (71181191
ium-2-yllhepta-2,4,6-
trienylidene]-1,1-
dimethylbenzo[e]indol-3-

yl]butane-1-sulfonate

CAS Number 3599-32-4 [6][71[10][11][12]
Molecular Formula Ca3Ha7N2NaOsS2 [6][718][10][13]
Molecular Weight 774.96 g/mol [L1[7181101[13]

Cardiogreen, Foxgreen, IC
Synonyms [71[8][11][14]
Green, Spy Agent Green

Molecular Structure

The molecular structure of ICG is characterized by two benzindole moieties linked by a
polymethine chain, which is responsible for its NIR absorption and fluorescence properties[1].
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Molecular structure of Indocyanine Green (ICG).
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Caption: A simplified representation of the key components of the Indocyanine Green molecule.

Physicochemical and Optical Properties

The utility of ICG in various applications is dictated by its physicochemical and optical
characteristics.

Physicochemical Properties
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Property Description Source(s)

Dark green, blue-green, or
Appearance [°]
black powder.

Solubility Soluble in water and methanol.  [6][8][9]

In its dry, solid form, ICG is
stable for over a year at room
temperature. However, it

Stability degr'fldes rapidly in aque(-Jus [15][16]
solutions, a process that is
mitigated by binding to
proteins like human serum

albumin.

Optical Properties

ICG's absorption and emission in the near-infrared spectrum are its most defining features. The
peak absorption is approximately 800 nm, with fluorescence emission around 830 nm[7][17].
These wavelengths fall within the "optical window" of biological tissues, where light penetration
is maximal[2].

Optical Parameter Wavelength (nm) Solvent/Medium Source(s)

Absorption Maximum

~800 Blood Plasma [7]
(Amax)
Emission Maximum

~830 Blood [71[17]
(Aem)
Excitation Wavelength

600 - 900 General [1107]
Range
Emission Wavelength

750 - 950 General [1107]

Range

Mechanism of Action and Pharmacokinetics

© 2026 BenchChem. All rights reserved. 4 /13 Tech Support


https://www.alfa-chemistry.com/product/indocyanine-green-cas-3599-32-4-421992.html
https://cymitquimica.com/cas/3599-32-4/
https://www.americanelements.com/indocyanine-green-3599-32-4
https://www.alfa-chemistry.com/product/indocyanine-green-cas-3599-32-4-421992.html
https://www.researchgate.net/profile/Frank-T-Edelmann/post/What_is_thermal_and_optical_property_of_indocyanine_green/attachment/610c0c50647f3906fc8e535e/AS%3A1053475479756802%401628179535968/download/215290443.pdf
https://patents.google.com/patent/CN116997325A/en
https://en.wikipedia.org/wiki/Indocyanine_green
https://synapse.patsnap.com/article/what-is-the-mechanism-of-indocyanine-green
https://avantesusa.com/indocyanine-green-fluorescence-using-raman-laser-spectroscopy/
https://en.wikipedia.org/wiki/Indocyanine_green
https://en.wikipedia.org/wiki/Indocyanine_green
https://synapse.patsnap.com/article/what-is-the-mechanism-of-indocyanine-green
https://pmc.ncbi.nlm.nih.gov/articles/PMC8532591/
https://en.wikipedia.org/wiki/Indocyanine_green
https://pmc.ncbi.nlm.nih.gov/articles/PMC8532591/
https://en.wikipedia.org/wiki/Indocyanine_green
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2634808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Upon intravenous administration, ICG rapidly binds to plasma proteins, primarily albumin and
lipoproteins, with approximately 98% of the dye becoming protein-bound[7][13][18]. This high
degree of protein binding confines ICG to the intravascular compartment, preventing its
diffusion into the interstitial space[13][17].

The ICG-protein complex is then exclusively taken up by hepatocytes and secreted into the bile
without undergoing metabolism[13][17]. ICG has a short half-life in circulation, typically
between 150 to 180 seconds, and is cleared from the body by the liver[7][10].

( ) Pharmacokinetic pathway of Indocyanine Green.
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Caption: A flowchart illustrating the pharmacokinetic pathway of ICG following intravenous
administration.
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Applications in Research and Drug Development

The unique properties of ICG have led to its widespread use in a variety of clinical and
research settings.

¢ Hepatic Function and Cardiac Output: ICG is used to assess liver function and determine
cardiac output due to its exclusive hepatic clearance and confinement to the vascular
system[7][10].

» Ophthalmic Angiography: Its NIR properties allow for the visualization of choroidal
vasculature, which is deeper than what can be seen with fluorescein angiography[1][7][17].

e Surgical Guidance: ICG is increasingly used for intraoperative fluorescence imaging to
visualize blood flow, tissue perfusion, and lymphatic drainage, aiding in procedures such as
tumor resection and sentinel lymph node mapping[17][19][20].

e Cancer Research: In oncology, ICG is utilized for photodynamic and photothermal therapy,
where it generates reactive oxygen species or heat upon NIR light exposure to destroy
cancer cells[4]. It is also used in imaging-guided surgery to identify tumor margins[21].

o Nanoparticle Formulations: To improve its stability and targeting capabilities, ICG is often
encapsulated in nanopatrticles. These formulations can enhance circulation time and allow
for targeted delivery to specific tissues or cells[21][22][23].

Experimental Protocols: Characterization of ICG

The following are generalized protocols for the basic characterization of ICG in a laboratory
setting.

Preparation of ICG Stock Solution

Objective: To prepare a concentrated stock solution of ICG for further experiments.
Materials:
e Indocyanine Green (lyophilized powder)

o Sterile Water for Injection or Dimethyl Sulfoxide (DMSO)
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e \ortex mixer

¢ Microcentrifuge tubes

Procedure:

Allow the lyophilized ICG powder to equilibrate to room temperature.

Reconstitute the ICG powder in sterile water or DMSO to a desired stock concentration (e.g.,
1 mg/mL).

Vortex thoroughly to ensure complete dissolution.

Store the stock solution protected from light at 4°C for short-term use (up to a few days) or at
-20°C for longer-term storage[24].

Spectroscopic Analysis of ICG

Objective: To determine the absorption and emission spectra of ICG.

Materials:

ICG stock solution

Phosphate-buffered saline (PBS) or other relevant solvent

UV-Vis spectrophotometer

Fluorometer

Quartz cuvettes
Procedure:
e Prepare a series of dilutions of the ICG stock solution in the desired solvent (e.g., PBS).

e Absorption Spectrum:
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o Use the spectrophotometer to scan the absorbance of the ICG solutions from
approximately 600 nm to 900 nm.

o ldentify the wavelength of maximum absorbance (Amax).

e Emission Spectrum:

o Using the fluorometer, excite the ICG solutions at a wavelength slightly below the
determined Amax (e.g., 780 nm).

o Scan the emission spectrum from approximately 750 nm to 950 nm.

o lIdentify the wavelength of maximum emission (Aem).

( ) Workflow for Spectroscopic Analysis of ICG.

Click to download full resolution via product page

Caption: A flowchart outlining the steps for determining the absorption and emission spectra of
ICG.

Conclusion

Indocyanine Green is a well-characterized and versatile near-infrared absorbing dye with a
long history of safe and effective use in clinical and research settings. Its unique molecular
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structure and resulting optical properties make it an indispensable tool for a wide range of

applications, from medical diagnostics to advanced cancer therapies. A thorough

understanding of its chemical composition, physicochemical properties, and pharmacokinetics

is essential for its effective and innovative application in scientific research and drug

development.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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